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Compound of Interest

Compound Name: 3-bromopentan-2-one

Cat. No.: B1277478

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-bromopentan-2-one (CAS No: 815-48-5),
a versatile B-halogenated ketone synthon. Its bifunctional nature, possessing both a reactive
bromine atom and a carbonyl group, makes it a valuable intermediate in the synthesis of a
variety of organic compounds, particularly heterocyclic structures of interest in pharmaceutical

and agrochemical research.

Core Properties and Identification

The fundamental properties of 3-bromopentan-2-one are summarized below. While
experimental physical data such as boiling point and density are not consistently available in
the literature, computed properties provide a reliable estimation for experimental planning.
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Property Value Source

IUPAC Name 3-bromopentan-2-one -
3-Bromo-2-pentanone, 2-

Synonyms
Pentanone, 3-bromo-

CAS Number 815-48-5

Molecular Formula CsH9BrO

Molecular Weight 165.03 g/mol

Canonical SMILES

CCC(C(=0)C)Br

VKIQRFXZZVMMGA-
INChl Key

UHFFFAOYSA-N
Purity (Typical) > 98.00%
Boiling Point Not available
Density Not available
XLogP3 (Computed) 1.7
Hydrogen Bond Donor Count 0
Hydrogen Bond Acceptor 1
Count
Rotatable Bond Count 2

Exact Mass

163.98368 Da

Topological Polar Surface Area

17.1 A2

Synthesis of 3-Bromopentan-2-one

The primary route for synthesizing 3-bromopentan-2-one is the a-bromination of the parent
ketone, pentan-2-one. Various brominating agents and conditions can be employed, with the

choice impacting yield and regioselectivity.
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Experimental Protocol: Bromination using Bromine in
Methanol

This protocol is based on a reported procedure with a high yield.

Materials:

e Pentan-2-one (1.0 equiv.)

e Bromine (1.0 equiv.)

¢ Methanol (solvent)

» Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux condenser
e Ice bath

» Rotary evaporator

e Saturated sodium bicarbonate solution

o Saturated sodium chloride (brine) solution

e Anhydrous magnesium sulfate

« Distillation apparatus

Procedure:

 In a round-bottom flask, dissolve pentan-2-one in methanol. Cool the solution in an ice bath.

» Slowly add an equimolar amount of bromine dropwise via the dropping funnel while stirring
vigorously. Maintain the temperature below 5 °C during the addition.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.
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» Heat the mixture to reflux and maintain for approximately 1.5 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature and remove the
methanol under reduced pressure using a rotary evaporator.

» Dissolve the residue in diethyl ether and carefully wash with saturated sodium bicarbonate
solution to neutralize any remaining acid.

e Wash the organic layer sequentially with water and then brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude 3-bromopentan-2-one.

o Purify the crude product by fractional distillation under reduced pressure to obtain pure 3-
bromopentan-2-one. The reported yield for this method is approximately 75%.

Caption: Synthesis of 3-Bromopentan-2-one via bromination of pentan-2-one.

Key Reactions and Applications in Drug
Development

3-Bromopentan-2-one is a key building block for synthesizing heterocyclic compounds. One of
the most important reactions is the Hantzsch thiazole synthesis, which is widely used in
medicinal chemistry to create the thiazole core found in many biologically active agents.
Thiazole derivatives are known to exhibit a wide range of activities, including anti-inflammatory,
antibacterial, and anti-HIV properties.

Application: Synthesis of 2-Amino-5-ethyl-4-
methylthiazole

The reaction of 3-bromopentan-2-one with thiourea provides a direct route to 2-amino-5-ethyl-
4-methylthiazole, a scaffold of interest for drug discovery.

Experimental Protocol: Hantzsch Thiazole Synthesis

This generalized protocol is adapted from standard procedures for the Hantzsch synthesis.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1277478?utm_src=pdf-body
https://www.benchchem.com/product/b1277478?utm_src=pdf-body
https://www.benchchem.com/product/b1277478?utm_src=pdf-body
https://www.benchchem.com/product/b1277478?utm_src=pdf-body
https://www.benchchem.com/product/b1277478?utm_src=pdf-body
https://www.benchchem.com/product/b1277478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

e 3-Bromopentan-2-one (1.0 equiv.)

e Thiourea (1.1 equiv.)

o Ethanol (solvent)

e Round-bottom flask with magnetic stirrer and reflux condenser
e Sodium carbonate solution (5-10%)

e Bichner funnel and filter flask

e Deionized water

Procedure:

o Combine 3-bromopentan-2-one and thiourea in a round-bottom flask.
e Add ethanol as the solvent and a magnetic stir bar.

o Heat the mixture to reflux with stirring for approximately 30-60 minutes. The reaction
progress can be monitored by TLC.

» After the reaction is complete, cool the mixture to room temperature. An acidic salt of the
product may precipitate.

e Pour the reaction mixture into a beaker containing a 5-10% aqueous solution of sodium
carbonate to neutralize the hydrobromide salt and precipitate the free base of the thiazole
product.

o Collect the solid product by vacuum filtration using a Buchner funnel.
o Wash the filter cake thoroughly with cold deionized water to remove any inorganic salts.

 Allow the product to air-dry or dry in a vacuum oven at a low temperature. The product, 2-
amino-5-ethyl-4-methylthiazole, can be further purified by recrystallization if necessary.
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Experimental Workflow for Synthesis and Screening

The following diagram illustrates a typical workflow for a researcher using 3-bromopentan-2-
one to synthesize and evaluate a novel thiazole derivative for potential biological activity.

Caption: Experimental workflow from synthon to biological evaluation.

Spectroscopic Data

Detailed experimental spectroscopic data for 3-bromopentan-2-one is not readily available in
public databases. Researchers are advised to acquire *H NMR, 3C NMR, and IR spectra on
their synthesized material for structural confirmation and purity assessment. For reference, the
expected chemical shifts and vibrational frequencies can be predicted using standard chemical
shift tables and computational software.

Safety and Handling

As an a-bromoketone, 3-bromopentan-2-one should be handled with care in a well-ventilated
fume hood. It is expected to be an irritant to the eyes, skin, and respiratory system. Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn at all times. For detailed safety information, consult the Safety Data Sheet (SDS) from
the supplier.

 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromopentan-2-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277478#3-bromopentan-2-one-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1277478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

